Cas no 1101822-34-7 (Morpholine-3-carboxylic acid amide hydrochloride)

• Product Name: Morpholine-3-carboxylic acid amide hydrochloride
• CAS No: 1101822-34-7
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• MDL: MFCD22689278
• CID: 2603969
• Update Time: 2025-11-02

Morpholine-3-carboxylic acid amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine-3-carboxylic acid amide hydrochloride
• Morpholine-3-carboxamide hydrochloride
• morpholine-3-carboxamide hcl
• UXLHIHZQLXTZSC-UHFFFAOYSA-N

• MDL： MFCD22689278
• Inchi： 1S/C5H10N2O2.ClH/c6-5(8)4-3-9-2-1-7-4;/h4,7H,1-3H2,(H2,6,8);1H
• InChI Key： UXLHIHZQLXTZSC-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C(N)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 64.4

Morpholine-3-carboxylic acid amide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Morpholine-3-carboxylic acid amide hydrochloride

Morpholine-3-carboxylic acid amide hydrochloride (CAS 1101822-34-7): A Versatile Building Block in Modern Organic Synthesis

Morpholine-3-carboxylic acid amide hydrochloride (CAS 1101822-34-7) is a highly valuable chemical intermediate that has gained significant attention in pharmaceutical research and organic synthesis. This white to off-white crystalline powder, with its unique morpholine-carboxamide structure, serves as a crucial building block for the development of various bioactive molecules. The compound's molecular formula is C5H11ClN2O2, and it typically appears as a hydrochloride salt to enhance stability and solubility.

The growing demand for morpholine derivatives in drug discovery has positioned Morpholine-3-carboxylic acid amide HCl as a key intermediate. Researchers particularly value its ability to introduce both morpholine and carboxamide functional groups into target molecules simultaneously. Recent studies in medicinal chemistry highlight its application in developing kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

From a synthetic chemistry perspective, the 3-carboxamide morpholine hydrochloride structure offers multiple reactive sites for further modifications. The secondary amine (protected as hydrochloride) can participate in amide coupling reactions, while the morpholine oxygen provides hydrogen bond acceptor properties. These characteristics make it particularly useful in peptidomimetic design and bioisostere development, two hot topics in contemporary drug design strategies.

The compound's stability profile makes it suitable for various organic transformations. It shows good solubility in polar solvents like water, DMSO, and methanol, which facilitates its use in diverse reaction conditions. Quality specifications for Morpholine-3-carboxamide HCl typically include ≥95% purity (HPLC), with strict control of residual solvents and heavy metals to meet pharmaceutical intermediate standards.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize morpholine-3-carboxylic acid derivatives. Recent publications describe catalytic methods that reduce waste generation during the production of such heterocyclic building blocks. This aligns with the pharmaceutical industry's growing emphasis on Process Chemistry Intensification and sustainable API manufacturing.

The analytical characterization of Morpholine-3-carboxylic acid amide hydrochloride typically includes 1H NMR (DMSO-d6: δ 3.5-3.7 ppm for morpholine protons), 13C NMR, and mass spectrometry. The hydrochloride salt shows characteristic peaks in FTIR around 2500-3000 cm-1 (ammonium stretch) and 1650 cm-1 (amide carbonyl). These analytical markers are crucial for quality control in both research and production settings.

Current market trends indicate increasing demand for functionalized morpholine compounds, driven by their prevalence in FDA-approved drugs. Approximately 15% of small molecule drugs approved in the last decade contain morpholine or related saturated heterocycles. This statistic underscores the importance of intermediates like 3-carboxamide morpholine hydrochloride in modern drug discovery pipelines.

Safety considerations for handling Morpholine-3-carboxylic acid amide HCl follow standard laboratory protocols for organic salts. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles) is recommended. The compound should be stored in a cool, dry place, protected from moisture to maintain stability. These handling procedures align with general good laboratory practices for pharmaceutical intermediates.

Future research directions for morpholine-based building blocks include their application in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. The ability of morpholine derivatives to improve pharmacokinetic properties makes them particularly attractive for these emerging therapeutic modalities. This positions Morpholine-3-carboxylic acid amide hydrochloride as a compound with growing relevance in cutting-edge drug discovery approaches.

For synthetic chemists and medicinal chemistry teams, sourcing high-quality Morpholine-3-carboxamide hydrochloride (CAS 1101822-34-7) remains crucial. Reputable suppliers provide comprehensive analytical data, including chiral purity when applicable, to support various research applications. The compound's versatility ensures its continued importance in developing next-generation therapeutics across multiple disease areas.